2,​5-​Dimethylaniline(2,5-Xylidine) 2,​5-​Dimethylaniline(2,5-Xylidine) 2,5-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 5-positions are replaced by methyl groups. It is used in the manufacture of dyes and other chemicals. It is a dimethylaniline and a primary arylamine.
2,5-xylidine is a dark brown liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 95-78-3
VCID: VC0045416
InChI: InChI=1S/C8H11N/c1-6-3-4-7(2)8(9)5-6/h3-5H,9H2,1-2H3
SMILES: CC1=CC(=C(C=C1)C)N
Molecular Formula: C8H11N
(CH3)2C6H3NH2
C8H11N
Molecular Weight: 121.18 g/mol

2,​5-​Dimethylaniline(2,5-Xylidine)

CAS No.: 95-78-3

Reference Standards

VCID: VC0045416

Molecular Formula: C8H11N
(CH3)2C6H3NH2
C8H11N

Molecular Weight: 121.18 g/mol

2,​5-​Dimethylaniline(2,5-Xylidine) - 95-78-3

CAS No. 95-78-3
Product Name 2,​5-​Dimethylaniline(2,5-Xylidine)
Molecular Formula C8H11N
(CH3)2C6H3NH2
C8H11N
Molecular Weight 121.18 g/mol
IUPAC Name 2,5-dimethylaniline
Standard InChI InChI=1S/C8H11N/c1-6-3-4-7(2)8(9)5-6/h3-5H,9H2,1-2H3
Standard InChIKey VOWZNBNDMFLQGM-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)C)N
Canonical SMILES CC1=CC(=C(C=C1)C)N
Boiling Point 417 °F at 760 mm Hg (NTP, 1992)
214 °C
214.0 °C
214 °C @ 760 MM HG
218 °C
Colorform YELLOW LEAF FROM PETROLEUM ETHER
Colorless to yellow oil
Yellow liquid or solid
Density 0.979 at 70 °F (NTP, 1992)
0.9790 @ 21 °C/4 °C
Relative density (water = 1): 0.98
Flash Point 201 °F (NTP, 1992)
93 °C
Melting Point 59.9 °F (NTP, 1992)
15.5 °C
Physical Description 2,5-xylidine is a dark brown liquid. (NTP, 1992)
CLEAR PALE YELLOW TO ORANGE LIQUID WITH CHARACTERISTIC ODOUR. TURNS REDDISH TO BROWN ON EXPOSURE TO AIR.
Description 2,5-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 5-positions are replaced by methyl groups. It is used in the manufacture of dyes and other chemicals. It is a dimethylaniline and a primary arylamine.
2,5-xylidine is a dark brown liquid. (NTP, 1992)
Related CAS 51786-53-9 (hydrochloride)
Solubility less than 1 mg/mL at 64° F (NTP, 1992)
5600 mg/L (at 12 °C)
Sol in ether, carbon tetrachloride
SLIGHTLY SOL IN ETHANOL
Soluble in oxygenated solvents.
5600 mg/l at 12 °C in water
Solubility in water, g/100ml at 18 °C: 0.5
Synonyms 2,5-Dimethylaniline; 2,5-Dimethylbenzenamine; 2,5-Dimethylphenylamine; 2-Amino-1,4-xylene; 3-Amino-1,4-dimethylbenzene; 5-Amino-1,4-dimethylbenzene; p-Xylidine ;1-Amino-2,5-dimethylbenzene; NSC 7639;
Vapor Density 4.18 (NTP, 1992) (Relative to Air)
Relative vapor density (air = 1): 4.19
Vapor Pressure 16.5 mm Hg at 72 °F ; 31.4 mm Hg at 103.1° F; 109.0 mm Hg at 155.3° F (NTP, 1992)
0.15 mmHg
0.15 mm Hg at 25 °C
Vapor pressure, kPa at 96 °C: 1.3
PubChem Compound 7259
Last Modified Nov 12 2021
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